Cas no 2891602-14-3 (2-[Tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanone)

• Product Name: 2-[Tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanone
• CAS No: 2891602-14-3
• MF: C₁₃H₂₁NO₂Si
• MW: 251.396844625473
• CID: 6801080
• PubChem ID: 168432845
• Update Time: 2025-10-25

2-[Tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-[tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanone
• F98283
• 2-((TERT-BUTYLDIMETHYLSILYL)OXY)-1-(PYRIDIN-2-YL)ETHAN-1-ONE
• PS-19348
• 2891602-14-3
• 2-[Tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanone

• Inchi： 1S/C13H21NO2Si/c1-13(2,3)17(4,5)16-10-12(15)11-8-6-7-9-14-11/h6-9H,10H2,1-5H3
• InChI Key： KBRMIFWOGUBFFJ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC(C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 251.134155447g/mol
• Monoisotopic Mass: 251.134155447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-[Tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanone

2-[Tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanone: A Comprehensive Overview

The compound 2-[Tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanone, identified by the CAS number CAS No. 2891602-14-3, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a silyl ether group with a pyridine ring, making it a valuable intermediate in organic synthesis and material science.

Recent advancements in chemical synthesis have highlighted the importance of tert-butyl(dimethyl)silyl protecting groups in the preparation of complex molecules. The presence of this group in the compound ensures stability during reaction processes, particularly in the synthesis of biologically active compounds and advanced materials. The integration of the pyridine ring further enhances its reactivity, making it a versatile building block for researchers.

One of the most notable applications of this compound is in the field of drug discovery. Its structure allows for the creation of bioisosteres, which are critical in optimizing pharmacokinetic properties such as solubility and bioavailability. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against various enzyme targets, paving the way for potential therapeutic applications.

In addition to its role in pharmaceuticals, 2-[Tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanone has found utility in materials science. Its ability to form stable silyl ethers makes it an ideal precursor for the synthesis of advanced polymers and coatings. Researchers have explored its use in creating self-healing materials, where the silyl group plays a crucial role in enabling reversible cross-linking mechanisms.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. The use of silylation agents such as tert-butylchlorodimethylsilane is essential for introducing the silyl ether group. Recent optimizations in these synthetic routes have significantly improved yields and reduced production costs, making this compound more accessible to researchers worldwide.

From an environmental standpoint, the stability and biodegradability of this compound are areas of active research. Studies have shown that under certain conditions, the silyl group can undergo hydrolysis, leading to the formation of less complex byproducts. These findings are crucial for ensuring sustainable practices in chemical manufacturing and reducing ecological impact.

In conclusion, 2-[Tert-butyl(dimethyl)silyl]oxy-1-(2-pyridyl)ethanone stands as a testament to the ingenuity and precision required in modern organic chemistry. Its unique structure and versatile applications continue to drive innovation across multiple disciplines, solidifying its position as an indispensable tool for researchers and industry professionals alike.